Prednisone 21-Sulfate Ester Sodium Salt
Prednisone 21-Sulfate Ester Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
113092-08-3
VCID:
VC0052062
InChI:
InChI=1S/C21H26O8S.Na/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19;/h5,7,9,14-15,18,25H,3-4,6,8,10-11H2,1-2H3,(H,26,27,28);/q;+1/p-1/t14-,15-,18+,19-,20-,21-;/m0./s1
SMILES:
CC12CC(=O)C3C(C1CCC2(C(=O)COS(=O)(=O)O)O)CCC4=CC(=O)C=CC34C.[Na]
Molecular Formula:
C21H25NaO8S
Molecular Weight:
460.5 g/mol
Prednisone 21-Sulfate Ester Sodium Salt
CAS No.: 113092-08-3
Cat. No.: VC0052062
Molecular Formula: C21H25NaO8S
Molecular Weight: 460.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 113092-08-3 |
|---|---|
| Molecular Formula | C21H25NaO8S |
| Molecular Weight | 460.5 g/mol |
| IUPAC Name | sodium;[2-[(8S,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3,11-dioxo-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] sulfate |
| Standard InChI | InChI=1S/C21H26O8S.Na/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19;/h5,7,9,14-15,18,25H,3-4,6,8,10-11H2,1-2H3,(H,26,27,28);/q;+1/p-1/t14-,15-,18+,19-,20-,21-;/m0./s1 |
| Standard InChI Key | ZMVGUXHVPPAVPS-HNGAPHHWSA-M |
| Isomeric SMILES | C[C@]12CC(=O)[C@H]3[C@H]([C@@H]1CC[C@@]2(C(=O)COS(=O)(=O)[O-])O)CCC4=CC(=O)C=C[C@]34C.[Na+] |
| SMILES | CC12CC(=O)C3C(C1CCC2(C(=O)COS(=O)(=O)O)O)CCC4=CC(=O)C=CC34C.[Na] |
| Canonical SMILES | CC12CC(=O)C3C(C1CCC2(C(=O)COS(=O)(=O)[O-])O)CCC4=CC(=O)C=CC34C.[Na+] |
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